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Compound of Interest

Compound Name: 4-tert-Butylpyridine

Cat. No.: B128874 Get Quote

CAS Number: 3978-81-2

Abstract
4-tert-Butylpyridine (TBP) is a heterocyclic organic compound with the chemical formula

C₉H₁₃N. It is a colorless to slightly yellow liquid at room temperature, recognized for its utility in

both materials science and synthetic chemistry. This technical guide provides an in-depth

overview of the physicochemical properties, synthesis, and key applications of 4-tert-
Butylpyridine, with a focus on its role in academic research and pharmaceutical development.

The document includes a compilation of quantitative data, detailed experimental protocols for

relevant synthetic procedures, and graphical representations of its applications and synthesis

workflows.

Introduction
4-tert-Butylpyridine is a derivative of pyridine, featuring a bulky tert-butyl group at the 4-

position of the pyridine ring. This structural feature imparts unique steric and electronic

properties that are leveraged in its various applications. While not typically known for its own

biological activity, TBP serves as a crucial intermediate and reagent in the synthesis of more

complex molecules, including ligands for catalysis and scaffolds for pharmaceutically active

compounds. Its most prominent and well-documented application is as an additive in the
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electrolytes of dye-sensitized solar cells (DSSCs) and in the hole transport layers of perovskite

solar cells (PSCs), where it significantly enhances device efficiency and stability.

This guide aims to be a comprehensive resource for researchers, scientists, and drug

development professionals by consolidating technical data, outlining experimental procedures,

and illustrating key concepts related to 4-tert-Butylpyridine.

Physicochemical and Safety Data
The physical, chemical, and safety properties of 4-tert-Butylpyridine are summarized in the

tables below for easy reference.

Table 1: Physical and Chemical Properties of 4-tert-Butylpyridine

Property Value Reference(s)

CAS Number 3978-81-2 [1][2]

Molecular Formula C₉H₁₃N [1]

Molecular Weight 135.21 g/mol [1]

Appearance
Clear, colorless to slightly

yellow liquid
[3]

Density 0.923 g/mL at 25 °C [3]

Boiling Point 196-197 °C [3]

Flash Point 67 °C (152.6 °F) - closed cup [3]

Refractive Index n20/D 1.495

Solubility Soluble in organic solvents.

pKa
Data available in IUPAC

Digitized pKa Dataset
[2]

Table 2: Safety and Toxicological Information for 4-tert-Butylpyridine
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Hazard Information Details Reference(s)

GHS Pictograms Warning [2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[4]

Target Organs Respiratory system [4]

Toxicity Notes

Harmful if swallowed. May

cause sensitization by skin

contact. General data on

pyridines suggest potential for

reproductive toxicity and

carcinogenicity, though specific

in-depth studies on TBP are

limited.

[5]

Synthesis of 4-tert-Butylpyridine
The synthesis of 4-tert-Butylpyridine can be achieved through various methods. A common

laboratory-scale approach involves the alkylation of pyridine. Another route involves multi-step

synthesis starting from 4-picoline.

Below is a generalized workflow for a multi-step synthesis.
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Alkylating Agent
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Crude 4-tert-Butylpyridine

Purification
(e.g., Distillation)

Pure 4-tert-Butylpyridine
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Caption: Generalized workflow for the synthesis of 4-tert-Butylpyridine.

Applications
Role in Photovoltaics
The most significant application of 4-tert-Butylpyridine is as an additive in dye-sensitized solar

cells (DSSCs) and perovskite solar cells (PSCs).[6][7] In these devices, TBP is typically added

to the electrolyte or the hole-transporting layer.[6]

Its primary functions include:
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Improving Open-Circuit Voltage (Voc): TBP adsorbs onto the surface of the titanium dioxide

(TiO₂) semiconductor, causing a shift in its conduction band edge to a more negative

potential.[8] This shift increases the energy difference between the semiconductor's Fermi

level and the redox potential of the electrolyte, leading to a higher Voc.[8]

Suppressing Charge Recombination: By passivating surface states on the TiO₂ and covering

areas not occupied by dye molecules, TBP inhibits the recombination of electrons from the

TiO₂ conduction band with the oxidized species in the electrolyte.[3] This leads to a longer

electron lifetime and improved cell efficiency.

Morphology Control: In PSCs, TBP can act as a morphology controller for the hole transport

layer (e.g., Spiro-OMeTAD), leading to more uniform films and preventing the aggregation of

other additives like Li-TFSI.[9] This improved morphology contributes to enhanced device

stability and performance.[9]

4-tert-Butylpyridine (TBP) Action

Effects on Solar Cell Performance Outcome
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Caption: Mechanism of TBP in improving solar cell performance.

Role in Organic and Medicinal Chemistry
In the context of drug development and organic synthesis, 4-tert-Butylpyridine serves several

important roles:

Non-nucleophilic Base: The bulky tert-butyl group provides steric hindrance around the

nitrogen atom, making TBP a poor nucleophile but an effective proton scavenger. This
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property is valuable in reactions where a base is needed to neutralize acid byproducts

without interfering with electrophilic centers in the reactants.

Catalyst: It can act as an alkaline catalyst in various organic reactions, such as

esterifications and acylations.[10]

Synthetic Intermediate: TBP serves as a building block for more complex molecules. The

pyridine ring is a common scaffold in medicinal chemistry, and derivatives of TBP can be

incorporated into larger molecules with potential biological activity. For example, it is a

precursor to ligands like (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx),

which are used in asymmetric catalysis.[11]

Experimental Protocols
This section provides detailed methodologies for key experiments involving the synthesis of a

common derivative of 4-tert-Butylpyridine, illustrating its use as a synthetic precursor.

Synthesis of (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-
dihydrooxazole ((S)-t-BuPyOx) Ligand
This three-step protocol describes a scalable synthesis starting from picolinic acid.[11]

Step 1: Amide Formation - Synthesis of (S)-N-(1-hydroxy-3,3-dimethylbutan-2-yl)picolinamide

Reagents and Materials:

Picolinic acid

(S)-tert-leucinol

Oxalyl chloride

Organic solvent (e.g., Dichloromethane)

Base (e.g., Triethylamine)

Procedure:
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In a round-bottom flask under an inert atmosphere, dissolve picolinic acid in the chosen

organic solvent.

Cool the solution to 0 °C and slowly add oxalyl chloride to generate the acid chloride in

situ.

In a separate flask, dissolve (S)-tert-leucinol and the base in the same solvent.

Slowly add the acid chloride solution to the (S)-tert-leucinol solution at 0 °C.

Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

Perform an aqueous workup to remove byproducts. The organic layer is washed with

brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

The crude product can be purified by column chromatography.

Step 2: Chlorination of the Alcohol

Reagents and Materials:

(S)-N-(1-hydroxy-3,3-dimethylbutan-2-yl)picolinamide (from Step 1)

Thionyl chloride

Organic solvent (e.g., Dichloromethane)

Procedure:

Dissolve the amide alcohol from Step 1 in the organic solvent.

Cool the solution to 0 °C and slowly add thionyl chloride.

Stir the reaction at 0 °C and then allow it to warm to room temperature until the reaction is

complete.

The resulting chloride intermediate can be isolated as its hydrochloric acid salt and dried

under vacuum.[11]
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Step 3: Cyclization to form (S)-t-BuPyOx

Reagents and Materials:

Chloride intermediate from Step 2

Base (e.g., Sodium hydroxide)

Solvent system (e.g., Biphasic, water/dichloromethane)

Procedure:

Dissolve the chloride intermediate in the organic solvent.

Add an aqueous solution of the base and stir the biphasic mixture vigorously at room

temperature.

The cyclization reaction forms the desired oxazole ring.

After completion, separate the organic layer, wash with water, dry over anhydrous sodium

sulfate, and concentrate.

Purify the final product, (S)-t-BuPyOx, by column chromatography.
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Caption: Experimental workflow for the synthesis of (S)-t-BuPyOx.

Conclusion
4-tert-Butylpyridine is a versatile chemical with well-established roles in both materials

science and organic synthesis. For researchers in photovoltaics, its function as an efficiency-
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enhancing additive is of primary importance, with a clear mechanism of action related to

interfacial energetics. For drug development professionals, while TBP itself is not a therapeutic

agent, its utility as a non-nucleophilic base, catalyst, and a structural component in the

synthesis of complex ligands and potential drug scaffolds makes it a valuable tool in the

synthetic chemist's arsenal. A thorough understanding of its properties, synthesis, and

handling, as outlined in this guide, is essential for its effective and safe application in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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